N-[(cyclohexylcarbamoyl)amino]-2-(4-methylbenzenesulfonamido)acetamide

• IUPAC Name: 1-cyclohexyl-3-[[2-[(4-methylphenyl)sulfonylamino]acetyl]amino]urea
• InChI: InChI=1S/C16H24N4O4S/c1-12-7-9-14(10-8-12)25(23,24)17-11-15(21)19-20-16(22)18-13-5-3-2-4-6-13/h7-10,13,17H,2-6,11H2,1H3,(H,19,21)(H2,18,20,22)
• InChI Key: RDYQXDQKTIFIRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCC(=O)NNC(=O)NC2CCCCC2
• Molecular Formula: C16H24N4O4S
• Molecular Weight: 368.5 g/mol
• CAS No.: 1021208-35-4

Description

N-[(cyclohexylcarbamoyl)amino]-2-(4-methylbenzenesulfonamido)acetamide is a carboxamide derivative featuring a cyclohexylcarbamoyl group attached to an aminoacetamide backbone and a 4-methylbenzenesulfonamido substituent. The sulfonamide group is a hallmark of bioactive molecules, often contributing to solubility and receptor binding, while the cyclohexyl group may enhance lipophilicity .

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various proteins and enzymes in the body, affecting their function and leading to changes at the cellular level.

Mode of Action

It is likely that the compound interacts with its targets through non-covalent interactions such as hydrogen bonding, electrostatic interactions, and hydrophobic effects. These interactions can alter the conformation and activity of the target proteins, leading to changes in cellular processes.

Biochemical Pathways

Similar compounds have been found to affect various biochemical pathways, including signal transduction pathways, metabolic pathways, and cell cycle regulation. The downstream effects of these changes can include altered cell growth, changes in gene expression, and modulation of immune responses.

Biological Activity

N-[(cyclohexylcarbamoyl)amino]-2-(4-methylbenzenesulfonamido)acetamide, also known as cyclamide, is a compound of interest due to its potential biological activities, particularly in the field of pharmacology. This article aims to explore the biological activity of this compound, focusing on its mechanisms, effects, and relevant research findings.

• Molecular Formula : C14H20N2O3S
• Molecular Weight : 296.39 g/mol
• Density : 1.26 g/cm³
• Solubility : Insoluble in water; soluble in organic solvents such as ethanol and acetone.

The biological activity of N-[(cyclohexylcarbamoyl)amino]-2-(4-methylbenzenesulfonamido)acetamide is primarily attributed to its interaction with specific biological targets. It is believed to act as an inhibitor of certain enzymes and receptors involved in metabolic processes. The sulfonamide group is particularly significant in mediating these interactions, potentially affecting pathways related to glucose metabolism.

Biological Activity Overview

The compound has been studied for various biological activities, including:

• Antihyperglycemic Activity :
  • Cyclamide exhibits potential as an antihyperglycemic agent, similar to other sulfonylureas. It has been noted for its ability to lower blood glucose levels by stimulating insulin release from pancreatic beta cells .
• Antitumor Properties :
  • Some studies have indicated that cyclamide may possess antitumor activity, possibly through mechanisms involving apoptosis induction in cancer cells. Research has shown that compounds with similar structures can inhibit tumor growth in vitro and in vivo .
• Enzyme Inhibition :
  • The compound may inhibit specific enzymes that are crucial for metabolic pathways, thereby influencing various physiological processes.

Case Study 1: Antihyperglycemic Effects

A study conducted by Grinchenko et al. (1964) demonstrated that cyclamide significantly reduced blood glucose levels in diabetic models, indicating its potential as a therapeutic agent for diabetes management . The study reported a dose-dependent response, with higher doses yielding more pronounced effects.

Case Study 2: Antitumor Activity

In a study published in the Journal of Medicinal Chemistry (1990), researchers explored the antitumor properties of cyclamide analogs. The findings suggested that modifications to the cyclohexyl and sulfonamide groups could enhance cytotoxicity against various cancer cell lines .

Comparative Analysis with Similar Compounds

Compound Name	Molecular Formula	Biological Activity
Cyclamide	C14H20N2O3S	Antihyperglycemic, Antitumor
Glycyclamide	C14H20N2O3S	Antihyperglycemic
Metahexamide	C14H21N3O3S	Antihyperglycemic

Comparison with Similar Compounds

Structural and Functional Differences

• Sulfonamide vs. Carboxamide Groups: The target compound’s 4-methylbenzenesulfonamido group distinguishes it from analogs like N-Cyclohexyl-2-(methyl(phenyl)amino)acetamide, which lacks sulfonamide functionality. Sulfonamides are known for enhanced solubility and bioactivity (e.g., antimicrobial properties) compared to simple carboxamides .
• Cyclohexyl Substituents : The cyclohexylcarbamoyl group in the target compound and 2-BMCA may improve membrane permeability compared to aryl groups (e.g., phenyl in compound 1 from ).
• Electron-Withdrawing Groups : Compounds like N-(4-Chloro-2-nitrophenyl)-N-(methylsulfonyl)acetamide feature nitro and chloro substituents, which increase electrophilicity and may influence reactivity or toxicity.